Cas no 620547-33-3 ((2Z)-6-(2-methylprop-2-en-1-yl)oxy-2-(4-nitrophenyl)methylidene-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-6-(2-methylprop-2-en-1-yl)oxy-2-(4-nitrophenyl)methylidene-2,3-dihydro-1-benzofuran-3-one
• CAS No: 620547-33-3
• MF: C₁₉H₁₅NO₅
• MW: 337.326105356216
• CID: 5417876
• Update Time: 2025-06-03

(2Z)-6-(2-methylprop-2-en-1-yl)oxy-2-(4-nitrophenyl)methylidene-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-6-(2-methylprop-2-enoxy)-2-[(4-nitrophenyl)methylidene]-1-benzofuran-3-one
• (2Z)-6-(2-methylprop-2-en-1-yl)oxy-2-(4-nitrophenyl)methylidene-2,3-dihydro-1-benzofuran-3-one

• Inchi： 1S/C19H15NO5/c1-12(2)11-24-15-7-8-16-17(10-15)25-18(19(16)21)9-13-3-5-14(6-4-13)20(22)23/h3-10H,1,11H2,2H3
• InChI Key： HYYRSIUIBOSPCO-UHFFFAOYSA-N
• SMILES： O1C2=CC(OCC(C)=C)=CC=C2C(=O)C1=CC1=CC=C([N+]([O-])=O)C=C1

Additional information on (2Z)-6-(2-methylprop-2-en-1-yl)oxy-2-(4-nitrophenyl)methylidene-2,3-dihydro-1-benzofuran-3-one

Research Brief on (2Z)-6-(2-methylprop-2-en-1-yl)oxy-2-(4-nitrophenyl)methylidene-2,3-dihydro-1-benzofuran-3-one (CAS: 620547-33-3)

Recent studies on the compound (2Z)-6-(2-methylprop-2-en-1-yl)oxy-2-(4-nitrophenyl)methylidene-2,3-dihydro-1-benzofuran-3-one (CAS: 620547-33-3) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzofuran-3-one scaffold, has garnered attention due to its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the 4-nitrophenyl and 2-methylprop-2-en-1-yloxy substituents further enhances its reactivity and potential for targeted therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the mechanistic pathways through which this compound exerts its anticancer effects. Using in vitro models, the study demonstrated that (2Z)-6-(2-methylprop-2-en-1-yl)oxy-2-(4-nitrophenyl)methylidene-2,3-dihydro-1-benzofuran-3-one selectively inhibits the proliferation of cancer cells by modulating key signaling pathways, including the PI3K/AKT and MAPK cascades. The compound's ability to induce apoptosis and cell cycle arrest was also confirmed, suggesting its potential as a chemotherapeutic agent.

Another significant advancement was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, which explored the compound's antimicrobial properties. The study revealed that the nitro group and the benzofuranone core play critical roles in disrupting bacterial cell wall synthesis, making it effective against multidrug-resistant strains of Staphylococcus aureus and Escherichia coli. These findings underscore the compound's versatility and its potential for addressing the growing challenge of antibiotic resistance.

Further research has focused on optimizing the synthesis of (2Z)-6-(2-methylprop-2-en-1-yl)oxy-2-(4-nitrophenyl)methylidene-2,3-dihydro-1-benzofuran-3-one to improve yield and scalability. A 2023 paper in Organic Process Research & Development detailed a novel catalytic method that reduces reaction time and minimizes byproducts, paving the way for large-scale production. This development is particularly relevant for pharmaceutical companies looking to incorporate the compound into drug development pipelines.

In conclusion, (2Z)-6-(2-methylprop-2-en-1-yl)oxy-2-(4-nitrophenyl)methylidene-2,3-dihydro-1-benzofuran-3-one (CAS: 620547-33-3) represents a multifaceted molecule with significant therapeutic potential. Ongoing research aims to further elucidate its mechanisms of action and explore its applications in treating various diseases. The compound's unique structural features and biological activities make it a valuable subject for future studies in chemical biology and drug discovery.